molecular formula C20H24N2O3S B2367044 4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide CAS No. 899953-14-1

4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide

Cat. No. B2367044
CAS RN: 899953-14-1
M. Wt: 372.48
InChI Key: HRVROYBLRNGIGP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its various applications in research. It is a synthetic compound that is used in various biochemical and physiological studies.

Scientific Research Applications

Synthesis and Biological Activity

  • A study by (Zia-ur-Rehman et al., 2006) focused on the synthesis of compounds related to 4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide, demonstrating significant activity against Gram-positive bacteria like Bacillus subtilis. This indicates its potential as a biologically active compound in the field of antibacterial research.

Cyclization Studies

  • Research by (Kazaryants et al., 2011) explored the cyclization of benzamides, which is a crucial chemical process relevant to the synthesis of compounds like 4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide. This study is significant for understanding the chemical behavior and synthesis routes of such compounds.

Development of Antihyperglycemic Agents

  • A study by (Nomura et al., 1999) on 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives, closely related to 4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide, identified a candidate drug for diabetes mellitus treatment, indicating the relevance of such compounds in developing new antidiabetic medications.

Anticancer Evaluations

  • The anticancer potential of related benzamide derivatives was explored by (Ravinaik et al., 2021). Their study on N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides showed significant anticancer activity, suggesting the potential of such compounds in cancer research.

Diuretic and Analgesic Potential

  • Research by (Ukrainets et al., 2017) synthesized derivatives of 4-hydroxy-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, closely related to the compound , showing potential as diuretics and analgesics.

Antimicrobial Agents

  • A study by (Bikobo et al., 2017) on thiazole derivatives, which share a structural similarity with 4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide, demonstrated potent antimicrobial activity, emphasizing the importance of such compounds in developing new antimicrobial drugs.

Anti-Tubercular Properties

  • (Nimbalkar et al., 2018) synthesized benzamide derivatives showing promising anti-tubercular activity, highlighting the potential application of similar compounds in tuberculosis treatment.

properties

IUPAC Name

4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24N2O3S/c1-15(2)16-5-9-18(10-6-16)21-20(23)17-7-11-19(12-8-17)22-13-3-4-14-26(22,24)25/h5-12,15H,3-4,13-14H2,1-2H3,(H,21,23)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HRVROYBLRNGIGP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N3CCCCS3(=O)=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24N2O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

372.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(1,1-dioxothiazinan-2-yl)-N-(4-propan-2-ylphenyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.